Cas no 477497-37-3 (N-(2-cyanophenyl)-5-nitrothiophene-2-carboxamide)

• Product Name: N-(2-cyanophenyl)-5-nitrothiophene-2-carboxamide
• CAS No: 477497-37-3
• MF: C₁₂H₇N₃O₃S
• MW: 273.267280817032
• CID: 6535950
• Update Time: 2025-08-05

N-(2-cyanophenyl)-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanophenyl)-5-nitrothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(2-cyanophenyl)-5-nitro-

• Inchi： 1S/C12H7N3O3S/c13-7-8-3-1-2-4-9(8)14-12(16)10-5-6-11(19-10)15(17)18/h1-6H,(H,14,16)
• InChI Key： QWFBHEKFZVJDMU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2C#N)=O)SC([N+]([O-])=O)=CC=1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 400.2±40.0 °C(Predicted)
• pka: 10.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-cyanophenyl)-5-nitrothiophene-2-carboxamide

N-(2-Cyanophenyl)-5-Nitrothiophene-2-Carboxamide: A Comprehensive Overview

The compound N-(2-cyanophenyl)-5-nitrothiophene-2-carboxamide (CAS No. 477497-37-3) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a nitro group and a carboxamide substituent, making it a versatile molecule for research and application purposes.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials, particularly in the realm of optoelectronics and organic electronics. The presence of the nitro group in this compound introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes N-(2-cyanophenyl)-5-nitrothiophene-2-carboxamide an attractive candidate for applications in light-emitting diodes (LEDs), photovoltaic cells, and other electronic devices.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations, enabling researchers to tailor its properties for specific applications. For instance, the cyanophenyl group can be modified to introduce additional functionality, such as increased stability or improved solubility. These modifications are crucial for optimizing the compound's performance in real-world applications.

From a synthetic perspective, the preparation of N-(2-cyanophenyl)-5-nitrothiophene-2-carboxamide involves a series of carefully controlled reactions. The synthesis typically begins with the preparation of the thiophene derivative, followed by the introduction of the nitro group and subsequent coupling with the cyanophenyl moiety. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

In terms of physical properties, this compound exhibits a high degree of thermal stability, which is essential for its use in high-performance materials. Additionally, its optical properties have been extensively studied, revealing strong absorption bands in the visible spectrum. These characteristics make it an ideal candidate for applications in sensing technologies and optical communication systems.

Recent research has also explored the biological activity of N-(2-cyanophenyl)-5-nitrothiophene-2-carboxamide, particularly its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant inhibitory effects on key inflammatory pathways, suggesting its potential use in drug development.

Looking ahead, the continued exploration of N-(2-cyanophenyl)-5-nitrothiophene-2-carboxamide is expected to yield further insights into its properties and applications. As researchers delve deeper into its structure-function relationships, new opportunities for innovation in materials science and pharmacology are likely to emerge.